Cas no 10226-65-0 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-oxobutyl)-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-oxobutyl)-
• CAS No: 10226-65-0
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 1132609
• PubChem ID: 10634405
• Update Time: 2025-04-20

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-oxobutyl)-
• 7-(3-oxobutyl)theophylline
• DTXSID101190558
• 3,7-Dihydro-1,3-dimethyl-7-(3-oxobutyl)-1H-purine-2,6-dione
• CHEMBL86048
• SCHEMBL10967382
• 10226-65-0

• Inchi： 1S/C11H14N4O3/c1-7(16)4-5-15-6-12-9-8(15)10(17)14(3)11(18)13(9)2/h6H,4-5H2,1-3H3
• InChI Key： WDNTXUDSVHZABP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCC(C)=O)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 250.10672
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 75.51